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Compound of Interest

Compound Name: Ebenifoline E-I

Cat. No.: B14864393

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature does not currently provide specific data on the
biological activity, associated signaling pathways, or detailed experimental protocols for the
biological evaluation of Ebenifoline E-Il. The following guide presents the known
physicochemical properties of Ebenifoline E-ll and contextualizes its potential biological
relevance based on studies of closely related sesquiterpene pyridine alkaloids.

Introduction to Ebenifoline E-Il

Ebenifoline E-Il is a complex natural product with the molecular formula C48H51NO18. It
belongs to the class of sesquiterpene pyridine alkaloids, which are characterized by a
sesquiterpenoid core linked to a substituted pyridine ring, often forming a macrocyclic structure.
Ebenifoline E-ll was first isolated from Maytenus ebenifolia, a plant species belonging to the
Celastraceae family. This family of plants is a rich source of structurally diverse and biologically
active compounds.

Physicochemical Properties

The initial characterization of Ebenifoline E-Il was reported as part of a broader study on novel
alkaloids from Maytenus ebenifolia. The following table summarizes its known physicochemical
data.
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Property Value

Molecular Formula C48H51NO18

Appearance Amorphous Solid

Molecular Weight 929.3086 (as determined by HR-FAB-MS)

Data sourced from the primary isolation and structural elucidation study.

Experimental Protocols

While specific experimental protocols for the biological evaluation of Ebenifoline E-Il are not
available, this section details a general methodology for the isolation and purification of
sesquiterpene pyridine alkaloids from Maytenus species, as described in the relevant literature.

General Isolation and Purification Workflow

The isolation of Ebenifoline E-Il and related alkaloids typically involves a multi-step extraction
and chromatographic process. The following diagram illustrates a representative workflow.
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Extraction

Dried Plant Material (e.g., roots, stems)

Y

Methanol (MeOH) Extraction

Y

Crude MeOH Extract

Solvent Partitioning

Y

Partitioning between
CHCI3 and H20

b~

Chloroform (CHCI3) Fraction Aqueous (H20) Fraction (discarded)

Chromatographic Separation

Silica Gel Column Chromatography

Y

Elution with Solvent Gradient
(e.g., CHCI3-MeOH)

Y

Preparative High-Performance
Liquid Chromatography (HPLC)

Y

Pure Ebenifoline E-II
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 To cite this document: BenchChem. [An In-depth Technical Guide to Ebenifoline E-II
(C48H51N0O18)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14864393#ebenifoline-e-ii-molecular-formula-
c48h51n018]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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